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Compound of Interest

Compound Name: (R)-thiomalic acid

Cat. No.: B1194794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-thiomalic acid, a crucial chiral

building block in various research and development applications. This document outlines its

chemical and physical properties, identifies key suppliers for research-grade material, and

presents its relevance in scientific applications.

Introduction to (R)-Thiomalic Acid
(R)-thiomalic acid, also known as (R)-2-mercaptosuccinic acid, is the (R)-enantiomer of

thiomalic acid. It is a dicarboxylic acid containing a thiol group, rendering it a versatile molecule

for chemical synthesis and biological studies. Its chirality makes it of particular interest in the

development of stereospecific pharmaceuticals and other bioactive molecules. The

corresponding CAS number for the racemic mixture of thiomalic acid is 70-49-5.

Properties of Thiomalic Acid (Racemic)
While specific data for the pure (R)-enantiomer is not always readily available from supplier

documentation, the properties of the racemic mixture provide a general reference.
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Property Value Source

Molecular Formula C4H6O4S [1][2]

Molecular Weight 150.15 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 155-157 °C [2]

Solubility
Soluble in water, alcohol, and

acetone.
[2]

Purity
Typically ≥99% for research

grade
[2]

Suppliers of Research-Grade (R)-Thiomalic Acid
Obtaining the specific (R)-enantiomer is critical for stereospecific research. Researchers should

explicitly request (R)-thiomalic acid and verify the CAS number when ordering. The CAS

number for the (2R)-isomer has been identified as 20182-99-4. While many suppliers list

"thiomalic acid," the following are potential sources for the specific enantiomer, and direct

inquiry is recommended:

Sigma-Aldrich (Merck)

Thermo Fisher Scientific (Alfa Aesar)

TCI Chemicals

Santa Cruz Biotechnology

Cayman Chemical

It is imperative to request a Certificate of Analysis (CoA) from the supplier to confirm the

enantiomeric purity and other quality specifications.
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(R)-thiomalic acid serves as a valuable intermediate and chiral building block in several areas

of research:

Asymmetric Synthesis: Its defined stereochemistry is leveraged in the synthesis of complex

chiral molecules, including active pharmaceutical ingredients (APIs).

Nanomaterial Functionalization: The thiol group provides a strong anchor for binding to gold

and other noble metal surfaces, enabling the creation of chiral-functionalized nanoparticles

for applications in catalysis and sensing.

Bioconjugation: The carboxylic acid and thiol moieties can be selectively functionalized to

link (R)-thiomalic acid to biomolecules, such as proteins and peptides, for various

biomedical applications.

Experimental Considerations
Handling and Storage
(R)-thiomalic acid is a stable compound but should be handled with appropriate personal

protective equipment, including gloves and safety glasses. It is advisable to work in a well-

ventilated area. Store the compound in a cool, dry place away from oxidizing agents.

Logical Workflow for Procurement and Use
The following diagram illustrates a logical workflow for researchers intending to use (R)-
thiomalic acid in their experiments.

Procurement and Research Workflow for (R)-Thiomalic Acid

This guide serves as a foundational resource for researchers working with (R)-thiomalic acid.

Due to the limited availability of detailed public information on specific experimental protocols

and signaling pathways for this particular enantiomer, researchers are encouraged to consult

scientific literature for applications relevant to their field of study. Always refer to the Safety

Data Sheet (SDS) provided by the supplier for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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